tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate
Overview
Description
tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate: is a chemical compound with the molecular formula C13H21F2NO3. It is known for its unique structure, which includes a tert-butyl group, a difluorocyclohexyl group, and a formyl group.
Preparation Methods
The synthesis of tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate typically involves multiple steps. One common synthetic route includes the reaction of 4,4-difluorocyclohexanone with tert-butyl carbamate in the presence of a suitable catalyst. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained with high purity and yield .
Industrial production methods for this compound may involve similar synthetic routes but are scaled up to accommodate larger quantities. These methods often include optimization of reaction conditions to maximize efficiency and minimize costs .
Chemical Reactions Analysis
tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: Substitution reactions involving this compound can occur under various conditions, leading to the formation of different derivatives.
Scientific Research Applications
tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate has several scientific research applications:
Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules.
Biology: In biological research, this compound is studied for its potential effects on biological systems.
Medicine: In medicine, this compound is investigated for its potential therapeutic applications.
Industry: In industrial applications, this compound is used in the production of various chemical products.
Mechanism of Action
The mechanism of action of tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of use .
Comparison with Similar Compounds
tert-butyl N-(4,4-difluoro-1-formylcyclohexyl)carbamate can be compared with other similar compounds, such as:
tert-butyl N-(4-fluoro-1-formylcyclohexyl)carbamate: This compound has a similar structure but contains only one fluorine atom.
tert-butyl N-(4,4-dichloro-1-formylcyclohexyl)carbamate: This compound contains chlorine atoms instead of fluorine atoms.
tert-butyl N-(4,4-difluoro-1-hydroxycyclohexyl)carbamate: This compound has a hydroxyl group instead of a formyl group.
The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties .
Properties
CAS No. |
2731015-02-2 |
|---|---|
Molecular Formula |
C12H19F2NO3 |
Molecular Weight |
263.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
